Cas no 1001563-87-6 ({[3-(methylsulfanyl)phenyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate)

• Product Name: {[3-(methylsulfanyl)phenyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate
• CAS No: 1001563-87-6
• MF: C₁₇H₁₆ClNO₃S
• MW: 349.831842422485
• CID: 5321278
• Update Time: 2025-06-08

{[3-(methylsulfanyl)phenyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(3-methylsulfanylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate
• 2-{[3-(methylsulfanyl)phenyl]amino}-2-oxoethyl (4-chlorophenyl)acetate
• STL194650
• 2-((3-(methylthio)phenyl)amino)-2-oxoethyl 2-(4-chlorophenyl)acetate
• {[3-(methylsulfanyl)phenyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate

• Inchi： 1S/C17H16ClNO3S/c1-23-15-4-2-3-14(10-15)19-16(20)11-22-17(21)9-12-5-7-13(18)8-6-12/h2-8,10H,9,11H2,1H3,(H,19,20)
• InChI Key： OQIXQIZEZAFJJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(=O)OCC(NC1C=CC=C(C=1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 399
• XLogP3: 3.8
• Topological Polar Surface Area: 80.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on {[3-(methylsulfanyl)phenyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate

Compound CAS No: 1001563-87-6 - {[3-(methylsulfanyl)phenyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate

The compound with CAS number 1001563-87-6, known as {[3-(methylsulfanyl)phenyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methylsulfanyl group attached to a phenyl ring, a carbamoyl group, and an acetate ester moiety with a 4-chlorophenyl substituent.

Recent studies have highlighted the importance of such compounds in the development of new drugs and advanced materials. The presence of the methylsulfanyl group (methylsulfanyl) in the structure contributes to the molecule's stability and reactivity, making it a valuable intermediate in organic synthesis. Similarly, the 4-chlorophenyl group (4-chlorophenyl) introduces electronic effects that can influence the compound's interactions with biological systems.

One of the most promising applications of this compound lies in its potential use as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that such structures can serve as building blocks for creating more complex molecules with therapeutic properties. For instance, derivatives of this compound have been explored for their anti-inflammatory and antioxidant activities, which could pave the way for novel drug candidates.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic acyl substitution and esterification processes. The versatility of these reactions allows for fine-tuning the molecule's structure to suit specific applications, further enhancing its utility in research and industry.

Moreover, the compound's stability under various reaction conditions makes it an attractive choice for large-scale production processes. Its ability to withstand harsh chemical environments while retaining its functional groups ensures that it remains a reliable component in synthetic pathways.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, investigations into its biodegradability and environmental impact are being conducted to ensure sustainable practices in its production and use.

In conclusion, CAS No: 1001563-87-6, or {[3-(methylsulfanyl)phenyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate, represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.